Cas no 221905-18-6 (3-Benzofuranmethanol,6-hydroxy-)

• Product Name: 3-Benzofuranmethanol,6-hydroxy-
• CAS No: 221905-18-6
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 244313
• PubChem ID: 45122664
• Update Time: 2025-04-19

3-Benzofuranmethanol,6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranmethanol,6-hydroxy-
• 3-(hydroxymethyl)-1-benzofuran-6-ol
• 221905-18-6
• SCHEMBL742927
• SUQCCGWWVBDHRN-UHFFFAOYSA-N
• 3-(Hydroxymethyl)benzofuran-6-ol
• 3-Hydroxymethyl-benzofuran-6-ol

• Inchi： 1S/C9H8O3/c10-4-6-5-12-9-3-7(11)1-2-8(6)9/h1-3,5,10-11H,4H2
• InChI Key： SUQCCGWWVBDHRN-UHFFFAOYSA-N
• SMILES： O1C=C(CO)C2C=CC(=CC1=2)O

Computed Properties

• Exact Mass: 164.04734
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• PSA: 53.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans